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Compound of Interest

Compound Name: Clobetasone Butyrate

Cat. No.: B1669189

Technical Data Sheet: Clobetasone Butyrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the fundamental molecular properties of
Clobetasone Butyrate, a potent synthetic glucocorticoid. The accurate determination of its
molecular formula and weight is critical for a wide range of applications in research and
pharmaceutical development, including analytical method development, dosage form design,
and metabolic pathway analysis.

Core Molecular Information

The essential molecular identifiers for Clobetasone Butyrate are presented below. This data is
foundational for all subsequent chemical and biological investigations.

Parameter Value

Molecular Formula C26H32CIFOs[1][2][3][41[5]
Accurate Molecular Weight 478.1922300 Da
Average Molecular Weight 478.98 g/mol

Note on Molecular Weight: The accurate molecular weight (monoisotopic mass) is crucial for
high-resolution mass spectrometry, enabling precise identification of the compound. The
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average molecular weight is typically used for stoichiometric calculations in synthetic chemistry
and formulation development.

Logical Relationship of Molecular Properties

The molecular formula of a compound dictates its molecular weight. Understanding this
relationship is fundamental to chemical characterization. The following diagram illustrates this
basic but critical concept.
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Caption: Relationship between Molecular Formula and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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